Cas no 1159511-90-6 (5-Bromo-2,6-dimethyl-2H-indazole)

• Product Name: 5-Bromo-2,6-dimethyl-2H-indazole
• CAS No: 1159511-90-6
• MF: C₉H₉BrN₂
• MW: 225.085160970688
• MDL: MFCD12028636
• CID: 1205221
• PubChem ID: 44119468
• Update Time: 2025-05-20

5-Bromo-2,6-dimethyl-2H-indazole Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2,6-dimethylindazole
• 5-Bromo-2,6-dimethyl-2H-indazole
• CTK6I3790
• MolPort-016-581-658
• AG-C-05993
• OR40140
• KB-98897
• Y5750
• C-2373
• J-003343
• PS-7782
• A929821
• SCHEMBL15515928
• CS-0105043
• 2H-Indazole, 5-bromo-2,6-dimethyl-
• DB-168415
• DTXSID20657252
• 1159511-90-6
• AKOS025404223
• MFCD12028636

• MDL： MFCD12028636
• Inchi： 1S/C9H9BrN2/c1-6-3-9-7(4-8(6)10)5-12(2)11-9/h3-5H,1-2H3
• InChI Key： YXQQOUJQUKPYGU-UHFFFAOYSA-N
• SMILES： BrC1=CC2=CN(C)N=C2C=C1C

Computed Properties

• Exact Mass: 223.99491g/mol
• Monoisotopic Mass: 223.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.8Ų

Additional information on 5-Bromo-2,6-dimethyl-2H-indazole

Introduction to 5-Bromo-2,6-dimethyl-2H-indazole (CAS No. 1159511-90-6)

5-Bromo-2,6-dimethyl-2H-indazole, with the CAS number 1159511-90-6, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indazoles, which are known for their diverse biological activities and potential therapeutic applications. The presence of a bromine atom and two methyl groups in its structure imparts unique chemical and biological properties, making it a valuable candidate for various research and development activities.

The chemical structure of 5-Bromo-2,6-dimethyl-2H-indazole consists of a five-membered indazole ring with a bromine substituent at the 5-position and two methyl groups at the 2 and 6 positions. This specific arrangement of functional groups not only influences its physical properties but also plays a crucial role in its biological activity. The bromine atom, being an electron-withdrawing group, can modulate the electronic distribution within the molecule, affecting its reactivity and binding affinity to various biological targets.

In recent years, indazoles have been extensively studied for their potential as scaffolds in drug discovery. One of the key areas of interest is their ability to act as inhibitors of various enzymes and receptors. For instance, indazoles have been shown to inhibit kinases, which are important targets in cancer therapy. The bromine substitution in 5-Bromo-2,6-dimethyl-2H-indazole can enhance its selectivity and potency as a kinase inhibitor, making it a promising lead compound for further optimization.

Beyond kinase inhibition, 5-Bromo-2,6-dimethyl-2H-indazole has also been explored for its potential in modulating other biological processes. Research has indicated that this compound can interact with G protein-coupled receptors (GPCRs), which are involved in a wide range of physiological functions. By targeting GPCRs, 5-Bromo-2,6-dimethyl-2H-indazole could potentially be developed into therapeutic agents for conditions such as cardiovascular diseases, neurological disorders, and metabolic disorders.

The synthesis of 5-Bromo-2,6-dimethyl-2H-indazole involves several well-established chemical reactions. One common approach is to start with 2-bromoacetophenone and undergo a series of transformations including cyclization and substitution reactions to form the desired indazole derivative. The synthetic route can be optimized to improve yield and purity, making it suitable for large-scale production if needed.

In addition to its potential therapeutic applications, 5-Bromo-2,6-dimethyl-2H-indazole has also been used as a building block in combinatorial chemistry. Its modular structure allows for the introduction of various functional groups through derivatization reactions, enabling the rapid generation of diverse libraries of compounds for high-throughput screening. This approach has proven valuable in identifying novel hits with desired biological activities.

The safety profile of 5-Bromo-2,6-dimethyl-2H-indazole is an important consideration in its development as a pharmaceutical agent. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic concentrations. However, further investigations are necessary to fully understand its pharmacokinetics and potential side effects. These studies typically involve in vitro assays to assess cytotoxicity and metabolic stability, as well as in vivo models to evaluate pharmacodynamics and safety.

In conclusion, 5-Bromo-2,6-dimethyl-2H-indazole (CAS No. 1159511-90-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for further development into therapeutic agents targeting various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use.